N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride
CAS No.: 1220020-18-7
Cat. No.: VC2832985
Molecular Formula: C12H25ClN2O
Molecular Weight: 248.79 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1220020-18-7 |
|---|---|
| Molecular Formula | C12H25ClN2O |
| Molecular Weight | 248.79 g/mol |
| IUPAC Name | N-methyl-N-(oxan-4-ylmethyl)piperidin-4-amine;hydrochloride |
| Standard InChI | InChI=1S/C12H24N2O.ClH/c1-14(12-2-6-13-7-3-12)10-11-4-8-15-9-5-11;/h11-13H,2-10H2,1H3;1H |
| Standard InChI Key | IJCSAZNNIBOPQY-UHFFFAOYSA-N |
| SMILES | CN(CC1CCOCC1)C2CCNCC2.Cl.Cl |
| Canonical SMILES | CN(CC1CCOCC1)C2CCNCC2.Cl |
Introduction
N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride is a chemical compound with a molecular weight of 285.25 g/mol. It is a derivative of piperidine and tetrahydro-2H-pyran, which are both important heterocyclic compounds in organic chemistry. This compound is particularly noted for its potential applications in pharmaceutical research due to its structural features that could interact with biological targets.
Molecular Formula and Synonyms
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Molecular Formula: C12H26Cl2N2O
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Synonyms:
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N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride
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N-METHYL-N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)-4-PIPERIDINAMINE DIHYDROCHLORIDE
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N-methyl-N-(oxan-4-ylmethyl)piperidin-4-amine;dihydrochloride
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CAS Number: 1220020-18-7
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Computed Descriptors
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IUPAC Name: N-methyl-N-(oxan-4-ylmethyl)piperidin-4-amine;dihydrochloride
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InChI: InChI=1S/C12H24N2O.2ClH/c1-14(12-2-6-13-7-3-12)10-11-4-8-15-9-5-11;;/h11-13H,2-10H2,1H3;2*1H
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InChIKey: YOPAZGZCVDINDM-UHFFFAOYSA-N
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SMILES: CN(CC1CCOCC1)C2CCNCC2.Cl.Cl
Comparison with Related Compounds
| Compound | Molecular Weight (g/mol) | Molecular Formula |
|---|---|---|
| N-Methyl-N-(tetrahydro-2H-pyran-4-yl)piperidin-4-amine dihydrochloride | 271.22 | C11H24Cl2N2O |
| N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride | 285.25 | C12H26Cl2N2O |
This comparison highlights the structural similarity and slight molecular weight difference between these two compounds, primarily due to the additional methylene group in the latter.
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